Cas no 667413-68-5 (4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667413-68-5
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD04054633
• CID: 871925
• PubChem ID: 3839020
• Update Time: 2025-04-19

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(m-tolyloxy)ethyl)-4H-1,2,4-triazole-3-thiol
• 3-[1-(3-methylphenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[1-(3-methylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• 5-[1-(3-methylphenoxy)ethyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018141
• 5-[1-(3-methylphenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MYX8Y
• ALBB-003457
• BBL013374
• CTK5J4642
• MolPort-001-581-819
• STK401457
• AKOS017259145
• 667413-68-5
• MFCD04054633
• VS-03794
• AKOS003331450
• DTXSID00397144
• CS-0322692
• 4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054633
• Inchi： 1S/C14H17N3OS/c1-4-8-17-13(15-16-14(17)19)11(3)18-12-7-5-6-10(2)9-12/h4-7,9,11H,1,8H2,2-3H3,(H,16,19)
• InChI Key： CVQZLILJLNHSQL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)OC2C=CC=C(C)C=2)N1CC=C

Computed Properties

• Exact Mass: 275.10900
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 78.74000
• LogP: 3.20120

4-Allyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT